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Compound of Interest

Compound Name: Deltamycin A1

Cat. No.: B15562349

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deltamycin Al is a macrolide antibiotic produced by the bacterium Streptomyces deltae.
Macrolides are a class of antibiotics known for their efficacy against Gram-positive bacteria and
certain Gram-negative organisms. While specific research on Deltamycin Al in veterinary
medicine is limited in publicly available literature, this document provides a framework for its
potential applications and outlines generalized experimental protocols based on the known
characteristics of macrolide antibiotics. A patent has indicated its potential utility against various
Gram-positive bacteria and mycoplasmas in veterinary practice, including its use as a growth-
promoting feed additive.[1]
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Property Value

Chemical Formula C39H61NO16

Molecular Weight 799.90 g/mol

Class Macrolide Antibiotic

Source Streptomyces deltae
Appearance Powder

Solubility Soluble in Methanol, Toluene

Mechanism of Action

Like other macrolide antibiotics, Deltamycin Al is presumed to exert its antibacterial effect by
inhibiting protein synthesis in susceptible bacteria. It is believed to bind to the 50S subunit of
the bacterial ribosome, which interferes with the translocation of peptides, ultimately halting
bacterial growth. This mechanism of action is primarily bacteriostatic, but at higher
concentrations, it can be bactericidal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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